5-Bromo-1-methylimidazole-2-sulfonyl fluoride
Description
5-Bromo-1-methylimidazole-2-sulfonyl fluoride (abbreviated as BSF) is a chemical compound that is widely used in scientific research. It is a potent inhibitor of serine proteases, which are enzymes that play important roles in various biological processes. BSF has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying these processes.
Scientific Research Applications
SuFEx Click Chemistry
1-Bromoethene-1-sulfonyl fluoride (1-Br-ESF) is highlighted as a new SuFEx clickable reagent, instrumental in the regioselective construction of 5-sulfonylfluoro isoxazoles through a [3+2] cycloaddition process. This reagent, possessing vinyl, bromide, and sulfonyl fluoride handles, enriches the SuFEx tool cabinet, demonstrating the versatility and potential of sulfonamide derivatives in creating functionalized molecules (Leng & Qin, 2018).
Fluorine Introduction
The efficiency of 1-n-Butyl-3-methylimidazolium fluoride ([bmim][F]) in fluorinated reagent applications for nucleophilic substitution over sulfonate esters and alkyl halides underscores the evolving landscape of eco-friendly chemical processes. This approach emphasizes the reduction of organic solvent usage and highlights the potential of ionic liquids in sustainable chemistry (Bouvet et al., 2014).
Water Oxidation Catalysis
The application of ruthenium complexes with axial imidazole/DMSO ligands in water oxidation catalysis reveals the influence of ligand types on catalytic activity. This study underscores the role of specific chemical functionalities in enhancing the efficiency of catalysts for environmental and energy applications (Wang et al., 2012).
Synthetic Methodologies
Developments in synthetic methodologies using sulfonamide derivatives showcase their utility in constructing diverse chemical structures. The synthesis of 5-bromo-thiophene-2-sulfonic acid 2,4-dichlorobenzoylamide sodium salt for anti-proliferative applications illustrates the compound's role in advancing medicinal chemistry research (Yates et al., 2009).
Liquid Crystalline Applications
Research into 1-alkyl-3-methylimidazolium salts, including their synthesis and characterization, sheds light on the structural properties contributing to their phase behavior. The study of these salts' lamellar structures and liquid crystalline phases highlights the broader applicability of sulfonamide derivatives in materials science (Bradley et al., 2002).
properties
IUPAC Name |
5-bromo-1-methylimidazole-2-sulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BrFN2O2S/c1-8-3(5)2-7-4(8)11(6,9)10/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWXJYPPSWZILPO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1S(=O)(=O)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BrFN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide](/img/structure/B2749691.png)
![N-(3,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide](/img/structure/B2749696.png)
![6-Chloro-4-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]chromen-2-one](/img/structure/B2749697.png)
![2-((6-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)-N-(2-bromo-4-methylphenyl)acetamide](/img/structure/B2749700.png)
![4-tert-butyl-N-[5-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B2749703.png)
![3-Methyl-2-[3-(pyridin-2-yloxymethyl)pyrrolidin-1-yl]imidazo[4,5-b]pyridine](/img/structure/B2749712.png)
![N-(2,4-difluorophenyl)-2-(3'-(3,4-dimethylphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide](/img/structure/B2749713.png)